2-(3-nitro-1H-1,2,4-triazol-1-yl)-1-phenylethanone

• IUPAC Name: 2-(3-nitro-1,2,4-triazol-1-yl)-1-phenylethanone
• InChI: InChI=1S/C10H8N4O3/c15-9(8-4-2-1-3-5-8)6-13-7-11-10(12-13)14(16)17/h1-5,7H,6H2
• InChI Key: BKXFCLQGXYWHEJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)CN2C=NC(=N2)[N+](=O)[O-]
• Molecular Formula: C10H8N4O3
• DSSTOX Substance ID: DTXSID201328825
• Molecular Weight: 232.20 g/mol
• Solubility: 34.2 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 184706-40-9

Description

“2-(3-nitro-1H-1,2,4-triazol-1-yl)-1-phenylethanone” is a complex organic compound. It likely contains a 1,2,4-triazole ring, which is a type of azole ring, and a phenylethanone group.

Synthesis Analysis

The synthesis of similar compounds, such as [(3-nitro-1H-1,2,4-triazol-1-yl)-NNO-azoxy]furazans, involves the reaction of 1-amino-3-nitro-1H-1,2,4-triazole with 2,2,2-trifluoro-N-(4-nitrosofurazan-3-yl)acetamide in the presence of dibromisocyanuric acid. This is followed by the removal of the trifluoroacetyl protecting group to afford aminofurazan. The amino group in the latter is then transformed to synthesize the corresponding nitro, azo, and methylene dinitramine substituted furazans.

Physical And Chemical Properties Analysis

Related compounds such as [(3-nitro-1H-1,2,4-triazol-1-yl)-NNO-azoxy]furazans are thermally stable with decomposition onset temperatures of 147–228 °C. They exhibit acceptable densities (1.77–1.80 g cm −3) and optimal oxygen balance (the oxidizer excess coefficients α = 0.42–0.71).